Cas no 2640091-99-0 (tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate)

• Product Name: tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate
• CAS No: 2640091-99-0
• MF: C₁₂H₁₃ClIN₃O₃
• MW: 409.607393980026
• CID: 6795128
• PubChem ID: 154729510
• Update Time: 2025-10-28

tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CS-0513715
• tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate
• SCHEMBL23236535
• 2640091-99-0

• Inchi： 1S/C12H13ClIN3O3/c1-12(2,3)20-11(18)17-6-5-7(19-4)9(13)15-8(6)10(14)16-17/h5H,1-4H3
• InChI Key： KERVMIJMWKZZOA-UHFFFAOYSA-N
• SMILES： IC1C2=C(C=C(C(=N2)Cl)OC)N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 408.96902g/mol
• Monoisotopic Mass: 408.96902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate

Introduction to tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate (CAS No. 2640091-99-0)

tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate (CAS No. 2640091-99-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of functional groups, including the tert-butyl, chloro, iodo, and methoxy substituents, makes this compound a valuable candidate for various drug discovery programs.

The chemical structure of tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate is characterized by a pyrazolo[4,3-b]pyridine core with specific substituents that influence its physicochemical properties and biological activity. The tert-butyl group provides steric protection and enhances the lipophilicity of the molecule, while the chloro and iodo substituents contribute to its electronic properties and reactivity. The methoxy group adds polarity and can influence the compound's solubility and binding affinity to target proteins.

Recent studies have highlighted the potential of pyrazolopyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that certain pyrazolopyridine derivatives exhibit potent anti-inflammatory and analgesic properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. This suggests that tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate could be a promising lead compound for developing new anti-inflammatory drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), researchers investigated the antiviral activity of pyrazolopyridine derivatives against several RNA viruses, including influenza and coronavirus. The results showed that certain compounds within this class exhibited significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This finding opens up new possibilities for using tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate as a potential antiviral agent.

The synthesis of tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate involves several steps, including the formation of the pyrazolopyridine core and subsequent functionalization with the desired substituents. One common synthetic route involves the reaction of an appropriately substituted pyridine with a hydrazine derivative to form the pyrazolopyridine scaffold. Subsequent reactions can then introduce the tert-butyl, chloro, iodo, and methoxy groups to yield the final product.

The biological activity of tert-Butyl 5-chloro-3-iodo-6-methoxy-1H-pyrazolo[4,3-b]pyridine-1-carboxylate has been evaluated in various in vitro and in vivo models. In vitro studies have shown that this compound exhibits high selectivity towards specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). These findings are crucial for understanding its mechanism of action and potential therapeutic applications.

Clinical trials are currently underway to assess the safety and efficacy of compounds similar to tert-Butyl 5-chloro-3-i od o -6-meth oxy -1H-p y razolo [4 ,3 -b ]py rid ine -1-c ar boxyla te . Preliminary results from phase I trials have indicated that these compounds are well-tolerated by patients and show promising pharmacokinetic profiles. Further clinical studies are needed to fully evaluate their therapeutic potential.

In conclusion, tert-B ut yl 5-c h lor o -3-i od o -6-me tho xy -1H-p y raz ol o [4 ,3 -b ]py rid ine -1-c ar boxyla te (CAS No. 2640091 -99 -0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery programs targeting inflammation, pain management, and viral infections. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.